Cas no 1301767-40-7 (ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1301767-40-7
• MF: C₁₉H₂₄N₄O₅S
• MW: 420.482663154602
• CID: 5404367
• Update Time: 2025-05-21

ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[[4-(4-acetylphenyl)-1-piperazinyl]sulfonyl]-5-methyl-1H-pyrazole-4-carboxylate
• ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C19H24N4O5S/c1-4-28-19(25)17-13(2)20-21-18(17)29(26,27)23-11-9-22(10-12-23)16-7-5-15(6-8-16)14(3)24/h5-8H,4,9-12H2,1-3H3,(H,20,21)
• InChI Key： NRFAAONPYPAHGU-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(OCC)=O)C(S(N2CCN(C3=CC=C(C(C)=O)C=C3)CC2)(=O)=O)=N1

Experimental Properties

• Density: 1.340±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.9±65.0 °C(Predicted)
• pka: 9.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate

Ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate: A Comprehensive Overview

Ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate, with the CAS number 1301767-40-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring, a sulfonyl group, and a pyrazole moiety. The combination of these structural elements contributes to its potential as a drug candidate, particularly in the development of therapies targeting various diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-couplings to optimize the production of this compound. Recent studies have highlighted the importance of stereochemistry in the synthesis process, emphasizing the need for precise control over the spatial arrangement of atoms to ensure optimal biological activity.

One of the most promising applications of ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation. For instance, studies have shown that this compound can effectively inhibit the activity of histone deacetylases (HDACs), which are critical for maintaining the survival and proliferation of cancer cells.

In addition to its anti-cancer properties, this compound has also shown potential in the treatment of inflammatory diseases. Research has revealed that it possesses potent anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a strong candidate for developing therapies targeting conditions like rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's pharmacokinetic properties. Molecular docking studies have provided insights into its binding affinity with various drug targets, while pharmacokinetic modeling has predicted favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings underscore its potential as an orally bioavailable drug candidate.

The structural versatility of ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate also makes it amenable to further chemical modifications. Researchers are actively exploring analogs with enhanced bioavailability and selectivity for specific targets. For example, substituting the ethyl group with other ester moieties or modifying the piperazine ring could lead to compounds with improved therapeutic indices.

In conclusion, ethyl 5-{[4-(4-acetylphenyl)piperazin-1-yl]sulfonyl}-3-methyl-1H-pyrazole-4-carboxylate represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic profiles, positions it as a compelling candidate for drug development. As research continues to unravel its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.